Cas no 1803864-66-5 (3-(Bromomethyl)-5-iodophenylpropanal)

• Product Name: 3-(Bromomethyl)-5-iodophenylpropanal
• CAS No: 1803864-66-5
• MF: C₁₀H₁₀BrIO
• MW: 352.994274616241
• CID: 4961399
• Update Time: 2025-06-11

3-(Bromomethyl)-5-iodophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-iodophenylpropanal

• Inchi： 1S/C10H10BrIO/c1-7(6-13)9-2-8(5-11)3-10(12)4-9/h2-4,6-7H,5H2,1H3
• InChI Key： PTLLTKFALFCJDG-UHFFFAOYSA-N
• SMILES： IC1C=C(CBr)C=C(C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 3-(Bromomethyl)-5-iodophenylpropanal

Recent Advances in the Study of 3-(Bromomethyl)-5-iodophenylpropanal (CAS: 1803864-66-5) in Chemical Biology and Pharmaceutical Research

3-(Bromomethyl)-5-iodophenylpropanal (CAS: 1803864-66-5) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its applications, synthetic pathways, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-(Bromomethyl)-5-iodophenylpropanal as a versatile building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that this compound could be efficiently functionalized to yield potent inhibitors of oncogenic signaling pathways, offering new avenues for cancer therapy. The study emphasized the compound's unique reactivity, which allows for selective modifications at the bromomethyl and iodo positions.

In another recent investigation, researchers from the European Journal of Organic Chemistry (2024) reported a novel synthetic route for 3-(Bromomethyl)-5-iodophenylpropanal, optimizing yield and purity. The study employed palladium-catalyzed cross-coupling reactions to introduce diverse functional groups, thereby expanding the compound's utility in drug discovery. The authors also highlighted its potential as a precursor for radiopharmaceuticals, given the presence of the iodine moiety, which can be replaced with radioactive isotopes for imaging applications.

Further research has explored the biological activities of derivatives synthesized from 3-(Bromomethyl)-5-iodophenylpropanal. A 2023 study in Bioorganic & Medicinal Chemistry Letters identified several derivatives with significant antimicrobial activity against multidrug-resistant bacterial strains. The findings suggest that structural modifications of this compound could lead to the development of new antibiotics, addressing the growing challenge of antimicrobial resistance.

In conclusion, 3-(Bromomethyl)-5-iodophenylpropanal (CAS: 1803864-66-5) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its versatility in synthetic chemistry and potential in therapeutic development make it a compound of significant interest. Future studies are expected to further explore its applications, particularly in targeted drug delivery and diagnostic imaging.